Cas no 123024-70-4 (2-Pentanol,3-methyl-, 2-nitrate)

2-Pentanol,3-methyl-, 2-nitrate structure
123024-70-4 structure
Product Name:2-Pentanol,3-methyl-, 2-nitrate
CAS No:123024-70-4
MF:C6H13NO3
MW:147.172322034836
CID:237118
PubChem ID:86191
Update Time:2025-04-19

2-Pentanol,3-methyl-, 2-nitrate Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanol,3-methyl-, 2-nitrate
    • 3-methylpentan-2-yl nitrate
    • 123024-70-4
    • 3-METHYL-2-PENTYL NITRATE
    • DTXSID10924349
    • Inchi: 1S/C6H13NO3/c1-4-5(2)6(3)10-7(8)9/h5-6H,4H2,1-3H3
    • InChI Key: IEHIEWLLOPOHIZ-UHFFFAOYSA-N
    • SMILES: O(C(C)C(C)CC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 147.08959
  • Monoisotopic Mass: 147.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 52.37
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.